Cas no 1261901-33-0 (3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid
• CAS No: 1261901-33-0
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320750
• CID: 2762268
• PubChem ID: 53226649
• Update Time: 2025-10-29

3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-2-METHYLPHENYL)-4-FLUOROBENZOIC ACID
• 1261901-33-0
• 3'-Chloro-6-fluoro-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%
• DTXSID40690267
• MFCD18320750
• 3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid

• MDL： MFCD18320750
• Inchi： 1S/C14H10ClFO2/c1-8-10(3-2-4-12(8)15)11-7-9(14(17)18)5-6-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： LFFBHROJLFTOQL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid

3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic Acid: A Comprehensive Overview

The compound 3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, identified by the CAS number 1261901-33-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid core with substituents at the 4-fluoro and 3-(3-chloro-2-methylphenyl) positions, which contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of benzoic acid derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. The presence of halogen atoms, such as chlorine and fluorine, in the structure of 3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, plays a crucial role in modulating its pharmacokinetic properties. These substituents not only enhance the molecule's stability but also influence its ability to interact with biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and Friedel-Crafts acylation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for advanced biological testing. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, 3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid has shown promise in preclinical studies as a potential lead compound for developing novel therapeutics. Its ability to inhibit specific enzymes and receptors makes it a valuable tool in drug discovery pipelines. For instance, recent research has demonstrated its efficacy in modulating pathways associated with neurodegenerative diseases, such as Alzheimer's disease.

The structural versatility of this compound also extends to its use in materials science. Its aromatic framework and electron-withdrawing groups make it a candidate for applications in organic electronics, such as in the development of new semiconducting materials. Researchers are exploring how the electronic properties of this compound can be tailored for use in flexible electronics and optoelectronic devices.

From an environmental standpoint, understanding the degradation pathways of 3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolysis and microbial degradation, reducing its persistence in the environment. These findings are essential for ensuring sustainable practices during large-scale production and disposal.

In conclusion, 3-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methodologies and biological testing continue to unfold, this compound holds immense potential for contributing to both medical and technological innovations.